Cas no 45172-40-5 (N-(Trifluoroacetyl)-L-glutamic acid)

N-(Trifluoroacetyl)-L-glutamic acid structure
45172-40-5 structure
Product Name:N-(Trifluoroacetyl)-L-glutamic acid
CAS No:45172-40-5
MF:C7H8F3NO5
MW:243.13733291626
CID:2843281
PubChem ID:16050323
Update Time:2025-04-21

N-(Trifluoroacetyl)-L-glutamic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID10581557
    • WCTNRLRGZAAGMK-VKHMYHEASA-N
    • SCHEMBL6426210
    • 45172-40-5
    • N-(Trifluoroacetyl)-L-glutamic acid
    • Inchi: 1S/C7H8F3NO5/c8-7(9,10)6(16)11-3(5(14)15)1-2-4(12)13/h3H,1-2H2,(H,11,16)(H,12,13)(H,14,15)/t3-/m0/s1
    • InChI Key: WCTNRLRGZAAGMK-VKHMYHEASA-N
    • SMILES: FC(C(N[C@H](C(=O)O)CCC(=O)O)=O)(F)F

Computed Properties

  • Exact Mass: 243.03545684Da
  • Monoisotopic Mass: 243.03545684Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 104Ų
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